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4-(Trifluoromethyl)umbelliferyl-beta-d-galactopyranoside 4-(Trifluoromethyl)umbelliferyl-beta-d-galactopyranoside Blue-green fluorogenic probe with higher fluorescence in the physiological pH range due to lower pKa. Suitable for the detection of LacZ without the need of a stop buffer treatment step for development of fluorescence.
Brand Name: Vulcanchem
CAS No.: 117153-55-6
VCID: VC20846067
InChI: InChI=1S/C16H15F3O8/c17-16(18,19)8-4-11(21)26-9-3-6(1-2-7(8)9)25-15-14(24)13(23)12(22)10(5-20)27-15/h1-4,10,12-15,20,22-24H,5H2/t10-,12+,13+,14-,15-/m1/s1
SMILES: C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F
Molecular Formula: C16H15F3O8
Molecular Weight: 392.28 g/mol

4-(Trifluoromethyl)umbelliferyl-beta-d-galactopyranoside

CAS No.: 117153-55-6

Cat. No.: VC20846067

Molecular Formula: C16H15F3O8

Molecular Weight: 392.28 g/mol

* For research use only. Not for human or veterinary use.

4-(Trifluoromethyl)umbelliferyl-beta-d-galactopyranoside - 117153-55-6

Specification

Description Blue-green fluorogenic probe with higher fluorescence in the physiological pH range due to lower pKa. Suitable for the detection of LacZ without the need of a stop buffer treatment step for development of fluorescence.
CAS No. 117153-55-6
Molecular Formula C16H15F3O8
Molecular Weight 392.28 g/mol
IUPAC Name 4-(trifluoromethyl)-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
Standard InChI InChI=1S/C16H15F3O8/c17-16(18,19)8-4-11(21)26-9-3-6(1-2-7(8)9)25-15-14(24)13(23)12(22)10(5-20)27-15/h1-4,10,12-15,20,22-24H,5H2/t10-,12+,13+,14-,15-/m1/s1
Standard InChI Key WXZJYRMHQCZVKG-BGNCJLHMSA-N
Isomeric SMILES C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F
SMILES C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F
Canonical SMILES C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2C(F)(F)F

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